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Compound of Interest

Compound Name: ML115

Cat. No.: B159115 Get Quote

Technical Support Center: ML115
Welcome to the technical support center for ML115. This resource is designed for researchers,

scientists, and drug development professionals to help troubleshoot and address potential

variability when using ML115, a potent and selective activator of Signal Transducer and

Activator of Transcription 3 (STAT3).

Frequently Asked Questions (FAQs)
Q1: What is ML115 and what is its primary mechanism of action?

A1: ML115 is a small molecule that acts as a potent and selective activator of STAT3.[1] It has

been shown to have a low nanomolar EC50 for STAT3 activation and is inactive against the

related STAT1 and NF-κB pathways.[1] ML115 is utilized in research to investigate the diverse

roles of STAT3 in cellular processes such as inflammation, cell survival, differentiation, and

proliferation.[1]

Q2: How should I store and handle ML115 to ensure its stability?

A2: To maintain the integrity and activity of ML115, proper storage and handling are crucial.

The following table summarizes the recommended conditions.
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Parameter Recommendation Source

Storage Temperature -20°C for powder [1]

-80°C in solvent [1]

Long-term Stability ≥ 2 years as powder at -20°C [1]

1 year in solvent at -80°C [1]

Shipping
With blue ice or at ambient

temperature
[1]

Solubility
DMSO: 12.5 mg/mL (38.73

mM)
[1]

DMF: 25 mg/mL (77.46 mM) [1]

Ethanol: 0.1 mg/mL (0.31 mM) [1]

Q3: What are the known physical and chemical properties of ML115?

A3: Key properties of ML115 are provided below to assist in experimental planning and quality

control.

Property Value Source

Molecular Formula C₁₅H₁₅ClN₂O₄ [1]

Molecular Weight 322.75 g/mol [1]

Purity
>98% (as determined by

HPLC)
[1]

CAS Number 912798-42-6 [1]

Q4: I am observing inconsistent results between different batches of ML115. What could be the

cause?

A4: Batch-to-batch variability is a known challenge in the biopharma industry and can arise

from several factors during the synthesis and purification of small molecules.[2] While specific
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data on ML115 batch variability is not publicly available, potential causes could include:

Purity differences: Minor variations in the percentage of the active compound.

Presence of impurities: Different types or levels of residual solvents, starting materials, or by-

products from the synthesis.

Degradation products: Improper storage or handling can lead to the formation of degradation

products that may interfere with the activity of ML115.

Physical properties: Variations in crystallinity or salt form could affect solubility and

bioavailability in cell culture.

Troubleshooting Guide
Issue 1: Reduced or no STAT3 activation with a new batch of ML115.

Possible Cause: The new batch of ML115 may have a lower effective concentration or has

degraded.

Troubleshooting Steps:

Verify Stock Solution: Prepare a fresh stock solution from the new batch of ML115 powder.

Ensure complete solubilization, as sonication is sometimes recommended.[1]

Perform a Dose-Response Curve: Compare the new batch to a previously validated batch

by running a dose-response experiment. This will help determine if a higher concentration

of the new batch is needed to achieve the same level of STAT3 activation.

Analytical Characterization: If available, perform analytical tests such as HPLC to confirm

the purity and integrity of the new batch. Compare the chromatogram to the certificate of

analysis provided by the supplier.

Issue 2: Increased cell death or unexpected off-target effects.

Possible Cause: The new batch may contain cytotoxic impurities.

Troubleshooting Steps:
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Assess Cytotoxicity: Run a simple cytotoxicity assay (e.g., MTT or LDH assay) with the

new batch of ML115 on your cell line of interest and compare it to a control batch.

Evaluate Selectivity: If you have the capability, test the new batch for activity against

related signaling pathways, such as STAT1, to ensure its selectivity has been maintained.

ML115 is known to be inactive against STAT1 and NF-κB.[1]

Contact the Supplier: If you suspect a quality issue, contact the supplier and provide them

with your data. They may be able to provide a replacement batch or further information.

Experimental Protocols
Protocol: Validating a New Batch of ML115 using a STAT3 Reporter Assay

This protocol outlines a cell-based assay to functionally validate a new batch of ML115 by

measuring its ability to induce STAT3-mediated gene transcription.

Cell Culture:

Culture a suitable cell line (e.g., HT-1080) in the recommended growth medium.

Transfect the cells with a STAT3-responsive reporter plasmid (e.g., containing a firefly

luciferase gene downstream of a STAT3-inducible promoter) and a control plasmid (e.g.,

Renilla luciferase for normalization).

ML115 Preparation:

Prepare a 10 mM stock solution of both the new and a previously validated (control) batch

of ML115 in DMSO.

Prepare a series of dilutions for each batch to perform a dose-response curve (e.g., 0.1

nM to 100 nM).

Cell Treatment:

Plate the transfected cells in a 96-well plate.
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After 24 hours, replace the medium with a fresh medium containing the different

concentrations of ML115 from both batches. Include a DMSO-only vehicle control.

Incubate for the desired time (e.g., 6-24 hours).

Luciferase Assay:

Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-

luciferase reporter assay system.

Data Analysis:

Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

Plot the normalized luciferase activity against the log of the ML115 concentration for both

batches.

Calculate the EC50 for each batch. A significant shift in the EC50 of the new batch

compared to the control batch indicates a difference in potency.

Visualizations
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Workflow for Validating a New Batch of ML115

Preparation

Experimentation

Data Analysis

Decision

Receive New Batch of ML115

Prepare Stock Solutions (e.g., 10 mM in DMSO)

Optional: Analytical Chemistry
(e.g., HPLC, LC-MS)

Obtain Validated Control Batch

Perform Dose-Response Experiment
(e.g., STAT3 Reporter Assay)

Compare EC50 Values Compare Purity Profiles

Accept Batch

EC50 is comparable

Reject Batch / Contact Supplier

EC50 differs significantly Purity is comparable Purity differs significantly

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ML115 Activation of the STAT3 Signaling Pathway

Cytoplasm

Nucleus

ML115

Inactive STAT3
(monomer)

activates

Active STAT3
(dimer)

dimerization

Nucleus

translocation

Gene Transcription
(e.g., BCL3, cyclins)

Cellular Response
(e.g., proliferation, anti-apoptosis)

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b159115?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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